Cas no 899178-31-5 (N-(2,5-dimethoxyphenyl)-2-(methylthio)nicotinamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-(methylthio)nicotinamide
• CAS No: 899178-31-5
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 5681599
• PubChem ID: 17448082
• Update Time: 2025-06-13

N-(2,5-dimethoxyphenyl)-2-(methylthio)nicotinamide Chemical and Physical Properties

Names and Identifiers

• SR-01000077689-1
• EN300-26592046
• N-(2,5-dimethoxyphenyl)-2-(methylthio)nicotinamide
• Z30943693
• SR-01000077689
• AB00771685-01
• N-(2,5-dimethoxyphenyl)-2-methylsulfanylpyridine-3-carboxamide
• AKOS002122640
• 899178-31-5
• N-(2,5-dimethoxyphenyl)-2-(methylsulfanyl)pyridine-3-carboxamide

• Inchi： 1S/C15H16N2O3S/c1-19-10-6-7-13(20-2)12(9-10)17-14(18)11-5-4-8-16-15(11)21-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： WLPUPZVMWBMNPE-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 304.08816355g/mol
• Monoisotopic Mass: 304.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-dimethoxyphenyl)-2-(methylthio)nicotinamide

Comprehensive Overview of N-(2,5-dimethoxyphenyl)-2-(methylthio)nicotinamide (CAS No. 899178-31-5)

The compound N-(2,5-dimethoxyphenyl)-2-(methylthio)nicotinamide (CAS No. 899178-31-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a nicotinamide core with dimethoxyphenyl and methylthio substituents, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and targeting specific biological pathways.

In recent years, the demand for nicotinamide derivatives has surged due to their role in cellular metabolism and energy production. The methylthio group in this compound enhances its bioavailability, while the dimethoxyphenyl moiety contributes to its binding affinity with certain receptors. This dual functionality positions N-(2,5-dimethoxyphenyl)-2-(methylthio)nicotinamide as a promising candidate for further investigation in therapeutic contexts.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis typically involves multi-step organic reactions, including amide bond formation and selective methylation. Researchers often inquire about optimization techniques to improve yield and purity, which are critical for scaling up production. Additionally, the compound's solubility and stability under various conditions are key considerations for formulation development.

The growing interest in precision medicine and targeted therapies has further highlighted the relevance of N-(2,5-dimethoxyphenyl)-2-(methylthio)nicotinamide. Its potential to interact with specific proteins or enzymes aligns with the trend toward personalized treatment strategies. For instance, studies exploring its role in metabolic disorders or neurodegenerative diseases have shown promising preliminary results, though further validation is required.

From an industrial perspective, the compound's patent status and regulatory compliance are common topics of discussion. Companies and academic institutions are keen to understand its intellectual property landscape before investing in research or commercialization. Moreover, the environmental impact of its production and disposal is increasingly scrutinized, reflecting broader societal concerns about sustainable chemistry practices.

In summary, N-(2,5-dimethoxyphenyl)-2-(methylthio)nicotinamide (CAS No. 899178-31-5) represents a fascinating area of study at the intersection of chemistry and biology. Its structural features and functional groups offer diverse opportunities for innovation, while its potential applications address pressing challenges in modern healthcare. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.